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Compound of Interest

Compound Name: 2-Amino-1-(2-nitrophenyl)ethanol

Cat. No.: B1644463 Get Quote

This guide provides immediate, essential safety and logistical information for handling 2-
Amino-1-(2-nitrophenyl)ethanol. All procedures should be conducted in a chemical fume

hood.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense when handling 2-Amino-1-(2-nitrophenyl)ethanol. The

following equipment is mandatory to minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or a

face shield. Must be tested

and approved under

government standards such as

NIOSH (US) or EN 166 (EU).

[1]

Protects eyes from splashes

and vapors that can cause

serious eye irritation.[1][2]

Hand Protection

Compatible, chemical-resistant

gloves (e.g., Nitrile rubber).

Gloves must be inspected prior

to use.[1][3]

Prevents skin contact, which

can cause skin irritation.[1][2]

Use proper glove removal

technique to avoid skin

contact.[1]

Respiratory Protection

A government-approved

respirator is required where

risk assessment shows air-

purifying respirators are

appropriate.[1][3] Use a full-

face particle respirator type

N100 (US) or type P3 (EN 143)

respirator cartridges as a

backup to engineering

controls.[1]

Protects against inhalation of

harmful vapors, dust, or mists

which may cause respiratory

irritation.[1][2]

Body Protection

A lab coat or protective

clothing should be worn to

prevent skin exposure.[4] In

case of a large spill, wear a

self-contained breathing

apparatus, rubber boots, and

heavy rubber gloves.[3]

Minimizes the risk of skin

contact and contamination of

personal clothing.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a safety shower and eye bath are readily accessible.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://file.ambeed.com/static/upload/prosds/am/144/SDS-A143690.pdf
https://file.ambeed.com/static/upload/prosds/am/144/SDS-A143690.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/146633
https://file.ambeed.com/static/upload/prosds/am/144/SDS-A143690.pdf
https://datasheets.scbt.com/sc-274064.pdf
https://file.ambeed.com/static/upload/prosds/am/144/SDS-A143690.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/146633
https://file.ambeed.com/static/upload/prosds/am/144/SDS-A143690.pdf
https://file.ambeed.com/static/upload/prosds/am/144/SDS-A143690.pdf
https://datasheets.scbt.com/sc-274064.pdf
https://file.ambeed.com/static/upload/prosds/am/144/SDS-A143690.pdf
https://file.ambeed.com/static/upload/prosds/am/144/SDS-A143690.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/146633
https://www.fishersci.com/store/msds?partNumber=AAH54504&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-274064.pdf
https://datasheets.scbt.com/sc-274064.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1644463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work should be performed in a well-ventilated area, preferably within a chemical fume

hood.[5]

Inspect all PPE for integrity before use.

Handling:

Avoid breathing vapors, mist, or gas.[1]

Prevent contact with eyes, skin, and clothing.[3]

Wash hands thoroughly after handling the chemical.[1][3]

Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][6]

Store in a dark location under an inert atmosphere at room temperature.[7][8]

Disposal Plan
Proper disposal of 2-Amino-1-(2-nitrophenyl)ethanol and its contaminated materials is crucial

to prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect waste material in a suitable, closed, and labeled container for disposal.[6]

Disposal Route:

Dispose of the chemical and its container as hazardous waste.[9]

Do not release into the environment or flush into the sewer system.[2][6]

Contaminated gloves and other disposable PPE should be disposed of in accordance with

applicable laws and good laboratory practices.[1]

Regulatory Compliance:
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Consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification and disposal.[6][10]

Emergency Procedures
In the event of an emergency, follow these first aid measures and immediately seek medical

attention.

In case of skin contact: Take off immediately all contaminated clothing. Rinse skin with water

or shower.[2]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[1][2]

If inhaled: Remove the person to fresh air and keep comfortable for breathing.[1][2]

If swallowed: Rinse mouth. Do NOT induce vomiting.[6]

Below is a visual workflow for the handling and disposal of 2-Amino-1-(2-nitrophenyl)ethanol.
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Caption: Workflow for Safe Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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